Cas no 2060931-13-5 (tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2060931-13-5
• MF: C₁₃H₁₇ClFNO₃
• MW: 289.73038649559
• CID: 5673561
• PubChem ID: 109943005
• Update Time: 2025-06-10

tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665888
• 2060931-13-5
• tert-butyl N-[1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]carbamate
• tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C13H17ClFNO3/c1-13(2,3)19-12(18)16-11(7-17)8-4-5-9(14)10(15)6-8/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： VGNYKNNUCOHEPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.0880993g/mol
• Monoisotopic Mass: 289.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2060931-13-5)

tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2060931-13-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 4-chloro-3-fluorophenyl moiety, making it a valuable intermediate in drug discovery. Its applications span from kinase inhibitor development to protease-targeted therapies, aligning with current trends in precision medicine and small-molecule drug design.

The growing interest in fluorinated compounds and chiral building blocks has propelled research into derivatives like tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate. Scientists frequently search for its synthetic routes, NMR spectra data, and solubility profiles, reflecting its importance in optimizing reaction conditions. Recent publications highlight its role in creating bioactive scaffolds, particularly in central nervous system (CNS) drug candidates where fluorine substitution enhances blood-brain barrier permeability.

From a green chemistry perspective, researchers are investigating eco-friendly purification methods for this compound, addressing common queries about column chromatography alternatives and crystallization optimization. The presence of both hydroxyl and carbamate functional groups enables diverse protecting group strategies, a hot topic in peptide mimetics research. Analytical chemists particularly value its distinct mass spectrometry fragmentation pattern for quality control verification.

In medicinal chemistry applications, the 4-chloro-3-fluorophenyl segment contributes to target binding affinity, while the hydroxyethyl spacer allows for structure-activity relationship (SAR) modifications. Patent analyses reveal its incorporation in JAK/STAT pathway inhibitors and anti-inflammatory agents, responding to industry demand for novel immunomodulators. Stability studies show optimal performance in anhydrous reaction conditions, a crucial consideration for large-scale API synthesis.

The compound's chirality at the hydroxyethyl carbon atom makes it relevant to asymmetric synthesis discussions, with frequent searches for enantiomeric separation techniques and chiral auxiliary applications. Its X-ray crystallography data provides valuable insights into molecular conformation, supporting computational chemistry studies on drug-receptor interactions. Storage recommendations typically suggest inert atmosphere protection to maintain the integrity of both the carbamate and aryl fluoride functionalities.

Emerging research explores the compound's potential in PET tracer development, leveraging the fluorine-18 isotope for molecular imaging applications. This aligns with increasing searches for radiopharmaceutical precursors and diagnostic agent synthesis. The tert-butyloxycarbonyl (Boc) group's orthogonal protection capability makes this compound particularly versatile in multi-step synthetic sequences, a key requirement for complex heterocycle construction.

Quality control protocols for 2060931-13-5 emphasize HPLC purity analysis and residual solvent monitoring, addressing regulatory concerns in GMP-compliant production. The compound's logP calculations and hydrogen bonding capacity are frequently analyzed parameters for ADMET prediction models, reflecting the pharmaceutical industry's focus on drug-likeness optimization. Recent advances in continuous flow chemistry have demonstrated improved yields in reactions employing this carbamate intermediate.

Academic discussions often highlight the compound's utility in parallel synthesis platforms, enabling rapid generation of structure-activity libraries. Its crystallinity properties facilitate polymorph screening studies, important for pharmaceutical formulation development. The chloro-fluoro aromatic system also serves as a valuable handle for cross-coupling reactions, particularly in Suzuki-Miyaura transformations to create biaryl pharmacophores.

Safety assessments confirm the compound's stability under standard laboratory conditions, with proper handling focused on personal protective equipment and ventilation requirements. Environmental fate studies indicate appropriate waste management protocols should be followed for disposal, in line with green laboratory practices. The scientific community continues to explore novel derivatives, particularly examining electronic effects of the halogen substitution pattern on biological activity.

Future research directions may explore this compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design, two rapidly growing areas in drug discovery. The balanced lipophilicity profile of tert-butyl N-1-(4-chloro-3-fluorophenyl)-2-hydroxyethylcarbamate makes it particularly interesting for cell-penetrating molecules, while its metabolic stability characteristics support development of long-acting therapeutics.